Cas no 1153187-51-9 (1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol)

• Product Name: 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol
• CAS No: 1153187-51-9
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 5073213
• Update Time: 2025-05-19

1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol
• (3-hydroxypiperidin-1-yl)-(4-methylthiadiazol-5-yl)methanone
• (3-Hydroxypiperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol

• Inchi： 1S/C9H13N3O2S/c1-6-8(15-11-10-6)9(14)12-4-2-3-7(13)5-12/h7,13H,2-5H2,1H3
• InChI Key： TUTYZULKHBNENJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CCCC(C1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 0.5
• Topological Polar Surface Area: 94.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol

Introduction to 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol (CAS No. 1153187-51-9)

1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1153187-51-9, belongs to the class of heterocyclic derivatives, featuring a thiadiazole core appended with a piperidine moiety. The presence of a carbonyl group at the 5-position of the thiadiazole ring introduces additional reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol combines the electron-deficient nature of the thiadiazole ring with the basicity and lipophilicity of the piperidine group. This combination not only enhances its solubility in various organic solvents but also influences its interactions with biological targets. The 4-methyl substitution on the thiadiazole ring further modulates its electronic properties, potentially affecting its binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in antimicrobial, antiviral, anti-inflammatory, and anticancer therapies. The carbonyl group in 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol serves as a versatile handle for further functionalization, enabling the synthesis of more elaborate pharmacophores.

One of the most compelling aspects of this compound is its role as a key intermediate in the development of novel drug candidates. The piperidin-3-ol moiety is particularly interesting because it is commonly found in bioactive molecules that interact with specific protein targets. For instance, piperidine derivatives have been widely used in the design of kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The incorporation of this motif into 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol suggests that it may serve as a precursor for drugs targeting these pathways.

Recent studies have highlighted the importance of thiadiazole derivatives in modulating enzyme activity. For example, modifications at the 5-position of the thiadiazole ring have been shown to influence the binding kinetics and efficacy of protease inhibitors. The carbonyl-piperidine scaffold in 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol may offer similar advantages by providing a rigid yet flexible structure that can be optimized for specific biological interactions.

The synthesis of 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol involves multi-step organic transformations that highlight its synthetic utility. The introduction of the carbonyl group at the 5-position of the thiadiazole ring typically requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve these transformations efficiently.

The pharmacological potential of this compound has not been fully explored but is an area ripe for further investigation. Preclinical studies could reveal its efficacy against various diseases by leveraging its structural features. Additionally, computational modeling techniques can be used to predict how modifications to its structure might enhance its biological activity or reduce toxicity.

In conclusion,1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-3-ol represents a promising candidate for drug discovery due to its unique structural attributes and potential biological functions. Its role as an intermediate in synthesizing more complex molecules underscores its importance in medicinal chemistry research. As our understanding of molecular interactions continues to evolve,1153187-51-9 may find applications in developing next-generation therapeutics that address unmet medical needs.